Cas no 1448130-86-6 (N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 1448130-86-6
• MF: C₂₀H₂₂N₄O₆S
• MW: 446.476883411407
• CID: 6101586
• PubChem ID: 71786367
• Update Time: 2025-07-17

N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}ethanediamide
• N'-(1,3-benzodioxol-5-yl)-N-[(1-pyridin-3-ylsulfonylpiperidin-4-yl)methyl]oxamide
• N1-(benzo[d][1,3]dioxol-5-yl)-N2-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)oxalamide
• 1448130-86-6
• F6178-1410
• AKOS024534705
• N-(2H-1,3-BENZODIOXOL-5-YL)-N'-{[1-(PYRIDINE-3-SULFONYL)PIPERIDIN-4-YL]METHYL}ETHANEDIAMIDE

• Inchi： 1S/C20H22N4O6S/c25-19(20(26)23-15-3-4-17-18(10-15)30-13-29-17)22-11-14-5-8-24(9-6-14)31(27,28)16-2-1-7-21-12-16/h1-4,7,10,12,14H,5-6,8-9,11,13H2,(H,22,25)(H,23,26)
• InChI Key： MWCPQBWJDMEIOA-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(S(C2=CC=CN=C2)(=O)=O)CC1)(=O)C(NC1=CC=C2OCOC2=C1)=O

Computed Properties

• Exact Mass: 446.12600561g/mol
• Monoisotopic Mass: 446.12600561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 135Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}ethanediamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}ethanediamide (CAS No. 1448130-86-6)

N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}ethanediamide is a sophisticated organic compound characterized by its intricate molecular architecture and potential pharmacological applications. This compound, identified by the CAS number 1448130-86-6, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. The presence of a benzodioxole moiety and a piperidine ring substituted with a pyridine sulfonamide group makes it a structurally intriguing molecule with potential therapeutic relevance.

The benzodioxole scaffold, commonly known as the oxetane derivative, is a key structural motif found in numerous bioactive compounds. Its ability to engage in hydrogen bonding and its planar structure contribute to its favorable binding properties with biological targets. In particular, the 2H-1,3-benzodioxol-5-yl group in this compound enhances its potential for interaction with enzymes and receptors involved in various metabolic pathways. This moiety has been extensively studied for its role in modulating neurological and cardiovascular functions, making it a valuable component in the design of novel therapeutic agents.

The other prominent feature of this compound is the N'-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}ethanediamide moiety. The piperidine ring is a well-known pharmacophore that appears in many drugs due to its ability to enhance solubility and bioavailability. The substitution of the piperidine ring with a pyridine sulfonamide group further enhances its pharmacological profile. Pyridine sulfonamides are known for their anti-inflammatory, antimicrobial, and anticancer properties, making them attractive candidates for drug development. The ethanediamide group provides additional hydrogen bonding sites, which can improve binding affinity and selectivity.

Recent research in medicinal chemistry has highlighted the importance of multi-target directed drug design (MTDD), where compounds are designed to interact with multiple biological targets simultaneously. N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}ethanediamide exemplifies this approach, as it combines the functionalities of both benzodioxole and pyridine sulfonamide moieties. This dual-action profile suggests potential applications in treating multifactorial diseases such as diabetes, neurodegenerative disorders, and inflammatory conditions.

In vitro studies have demonstrated that this compound exhibits notable inhibitory activity against various enzymes and receptors relevant to human health. For instance, preliminary assays indicate that it may interfere with the activity of enzymes involved in glycogen synthesis and breakdown, suggesting a potential role in modulating glucose homeostasis. Additionally, its interaction with receptors associated with neurotransmitter systems may make it useful in addressing neurological disorders characterized by dysregulation of these systems.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}ethanediamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the benzodioxole moiety typically involves cyclization reactions followed by functional group transformations to introduce the pyridine sulfonamide group. The piperidine ring is often synthesized via reductive amination or nucleophilic substitution reactions. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Preliminary data suggest that the presence of multiple hydrogen bonding sites may enhance oral bioavailability, while the polar nature of the sulfonamide group could facilitate renal excretion. These findings are critical for designing effective dosing regimens and predicting potential drug-drug interactions.

Future research directions for N-(2H-1,3-benzodioxol-5-yl)-N'-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}ethanediamide include exploring its mechanism of action in detail and conducting preclinical studies to evaluate its safety and efficacy. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) can provide insights into its molecular interactions at an atomic level. Additionally, computational modeling techniques can help predict how this compound binds to biological targets and identify potential modifications that could enhance its potency or selectivity.

The development of novel therapeutic agents relies heavily on innovative synthetic methodologies and interdisciplinary collaboration between chemists, biologists, and pharmacologists. N-(2H-1,3-benzodioxol-5-ylyl)-N'-{1-(pyridine-sulfonyl)piperidin-methyl}ethanediamide serves as an excellent example of how combining diverse structural elements can lead to compounds with significant therapeutic potential. As research continues to uncover new biological targets and mechanisms underlying human diseases, compounds like this one will play an increasingly important role in addressing unmet medical needs.